11-Benzyl-6-oxo-2,7,11-triaza-dispiro[3.0.4.3]dodecane-2-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 11-benzyl-6-oxo-2,7,11-triazadispiro[3.0.45.34]dodecane-2-carboxylate
• InChI: InChI=1S/C21H29N3O3/c1-19(2,3)27-18(26)24-13-20(14-24)12-23(11-16-7-5-4-6-8-16)15-21(20)9-10-22-17(21)25/h4-8H,9-15H2,1-3H3,(H,22,25)
• InChI Key: YYTYMYGTGJNQSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CN(CC23CCNC3=O)CC4=CC=CC=C4
• Molecular Formula: C21H29N3O3
• Molecular Weight: 371.5 g/mol

Description

11-Benzyl-6-oxo-2,7,11-triaza-dispiro[3.0.4.3]dodecane-2-carboxylic acid tert-butyl ester (CAS: 1341035-14-0) is a novel chemical compound . Its molecular formula is C14H23N3O3 , and it has a molecular weight of 281.35 g/mol .

Scientific Research Applications

Chemoselective Deprotection

Benzyl esters, including compounds similar to the one , can be chemoselectively cleaved using nickel boride. This process leaves other esters like methyl, ethyl, tert-butyl, and trityl esters unaffected, highlighting its specificity (Khurana & Arora, 2009).

Synthesis of Inhibitory Compounds

Compounds structurally related to the specified ester have been synthesized for inhibitory activities against targets like the SARS-CoV protease. This shows their potential in drug discovery and development (Sydnes et al., 2006).

Cyclization Reactions in Chemical Synthesis

In the synthesis of cyclic compounds, tert-butyl esters like the one described play a significant role. They undergo specific cyclization reactions which are essential in the creation of complex molecular structures (Selvakumar et al., 2012).

Application in Structural Analysis

Such compounds are often used in crystallography for analyzing molecular configurations and interactions. Their distinct structures help in understanding molecular geometries and bonding (Kolter et al., 1996).